Ethyl 3-chloro-4-methylbenzoate
Overview
Description
Ethyl 3-chloro-4-methylbenzoate is a specialty chemical . It is used in research and development, often under the supervision of a technically qualified individual .
Molecular Structure Analysis
The molecular formula of Ethyl 3-chloro-4-methylbenzoate is C10H11ClO2 . It has a molecular weight of 198.65 .Scientific Research Applications
Pharmaceutical Synthesis
Ethyl 3-chloro-4-methylbenzoate: is a valuable intermediate in the synthesis of chiral pharmaceuticals. It’s used in the asymmetric bioreduction of ethyl 4-chloroacetoacetate to produce Ethyl 4-Chloro-3-hydroxybutyrate , a key building block for several drugs. This compound has been the focus of biotechnological research to improve the efficiency and stereoselectivity of its production .
Organic Synthesis
In organic chemistry, Ethyl 3-chloro-4-methylbenzoate plays a role in reactions at the benzylic position, which are crucial for constructing complex molecules . It can act as a substrate for nucleophilic substitution reactions, contributing to the synthesis of various organic compounds.
Material Science
This compound finds applications in material science, particularly in the development of advanced battery science and chromatography . Its properties can be leveraged to improve the performance and reliability of materials used in high-tech applications.
Analytical Chemistry
Ethyl 3-chloro-4-methylbenzoate: is utilized in analytical chemistry as a standard or reagent in various analytical methods, including biosolvent-based extractions and spectrophotometric techniques . It helps in the accurate determination of chemical compositions and the development of new analytical methodologies.
Biotechnology
Biotechnological applications of Ethyl 3-chloro-4-methylbenzoate include its use in enzyme-catalyzed reactions for the production of chiral alcohols . It’s also involved in the biotransformation processes to create more environmentally friendly and sustainable production methods .
Environmental Science
In environmental science, Ethyl 3-chloro-4-methylbenzoate may be involved in studies related to the degradation of benzoate compounds in industrial waste and their impact on microbial communities . It’s also relevant in the context of photocatalytic degradation of volatile organic compounds (VOCs), contributing to cleaner air and reduced pollution .
Future Directions
properties
IUPAC Name |
ethyl 3-chloro-4-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11ClO2/c1-3-13-10(12)8-5-4-7(2)9(11)6-8/h4-6H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MZZBQMBOGLOAJU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)C)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11ClO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90622295 |
Source
|
| Record name | Ethyl 3-chloro-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90622295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.64 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-chloro-4-methylbenzoate | |
CAS RN |
99500-36-4 |
Source
|
| Record name | Ethyl 3-chloro-4-methylbenzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90622295 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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